Cas no 1804061-73-1 (Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate)

• Product Name: Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate
• CAS No: 1804061-73-1
• MF: C₁₀H₈BrClN₂O₂
• MW: 303.539720535278
• CID: 4823907
• Update Time: 2025-08-05

Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate

• Inchi： 1S/C10H8BrClN2O2/c1-2-16-9(15)7-5(12)3-4-6-8(7)14-10(11)13-6/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： WYYLMVSQDPGKJH-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(C(=O)OCC)=C(C=CC=2N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Additional information on Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate

Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate (CAS No. 1804061-73-1): A Versatile Intermediate in Modern Pharmaceutical Research

Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate (CAS No. 1804061-73-1) is a highly valuable intermediate in the realm of pharmaceutical chemistry, renowned for its structural versatility and functional adaptability. This compound, characterized by its bromo and chloro substituents on the benzimidazole core, has garnered significant attention in recent years due to its role in synthesizing a wide array of biologically active molecules.

The benzimidazole scaffold, a prominent heterocyclic system, is integral to numerous pharmacophores across different therapeutic categories. Its unique electronic and steric properties make it an ideal candidate for modifying and enhancing drug-like characteristics. The presence of both bromo and chloro atoms in Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific biological targets.

In contemporary pharmaceutical research, Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate has been extensively explored as a precursor in the development of novel therapeutic agents. Its utility spans across various therapeutic areas, including oncology, antiviral, and anti-inflammatory drugs. The compound's ability to serve as a versatile building block has been leveraged in the synthesis of small molecules that exhibit potent activity against disease-causing pathogens.

Recent studies have highlighted the compound's significance in medicinal chemistry, particularly in the design of inhibitors targeting protein-protein interactions. The bromo and chloro substituents on the benzimidazole ring facilitate cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions have enabled the development of novel compounds with improved pharmacokinetic profiles and enhanced binding affinity to biological targets.

The application of Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate extends to the synthesis of benzimidazole derivatives with potential anticancer properties. Researchers have demonstrated its role in generating molecules that inhibit kinases and other enzymes overexpressed in cancer cells. The compound's structural features allow for precise tuning of electronic properties, which is crucial for optimizing drug efficacy and minimizing side effects.

Moreover, Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate has been utilized in the development of antiviral agents. Its benzimidazole core is known to interact with viral enzymes and proteins, disrupting viral replication cycles. The introduction of bromo and chloro groups enhances these interactions by improving solubility and metabolic stability, making it an attractive scaffold for antiviral drug design.

The compound's versatility also makes it a valuable tool in drug discovery pipelines aimed at addressing emerging infectious diseases. The ability to rapidly modify its structure allows researchers to explore new chemical space quickly, accelerating the identification of lead compounds with promising therapeutic potential.

In conclusion, Ethyl 2-bromo-6-chloro-1H-benzimidazole-7-carboxylate (CAS No. 1804061-73-1) represents a cornerstone in modern pharmaceutical research. Its unique structural features and functional adaptability have positioned it as a critical intermediate in the synthesis of biologically active molecules across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in drug discovery is set to grow even further.